Cas no 1120-90-7 (3-Iodopyridine)

3-Iodopyridine Properties

Names and Identifiers

• 3-Iodopyridine
• 3-Iodo Pyrdine
• 3-IODOPYRAZOLOPYRIDINE
• 3-iodo-pyridine
• 3-I-pyridine
• 3-lodopyridine
• 3-pyridine iodide
• 3-Pyridyl iodide
• 3-pyridyl-I
• Pyridine,3-iodo
• NSC 5076
• 3-Iodo pyridine
• Pyridine, 3-iodo-
• 3-iodpyridin
• 3- Iodopyridine
• NSC5076
• PubChem6634
• KSC490S0T
• XDELKSRGBLWMBA-UHFFFAOYSA-N
• BCP21598
• BBL104169
• WT1276
• STL557983
• SBB054246
• CL0133
• RW1980
• RP04496
• AM84339
• AS-14543
• DTXSID10149813
• EINECS 214-322-6
• 3-Iodopyridine, 98%
• AKOS005207203
• InChI=1/C5H4IN/c6-5-2-1-3-7-4-5/h1-4
• BB 0267981
• MFCD00023553
• SY007548
• NS00023601
• I0568
• SCHEMBL10515
• UNII-LWL4FC4MZM
• W-109016
• 3-Pyridyl iodide; NSC 5076
• AB01382
• A1388
• NSC-5076
• EN300-71344
• AC-907/30003005
• FT-0615915
• LWL4FC4MZM
• AC-7558
• CS-D1693
• BP-21358
• 1120-90-7
• 3-Iodo-pyridine
• DTXCID0072304
• DB-031051
• +Expand

• MDL： MFCD00023553
• InChIKey： XDELKSRGBLWMBA-UHFFFAOYSA-N
• Inchi： 1S/C5H4IN/c6-5-2-1-3-7-4-5/h1-4H
• SMILES： IC1=C([H])N=C([H])C([H])=C1[H]
• BRN： 106059

Computed Properties

• Exact Mass: 204.93885g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 204.93885g/mol
• Monoisotopic Mass: 204.93885g/mol
• Topological Polar Surface Area: 12.9Ų
• Heavy Atom Count: 7
• Complexity: 56
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.68620
• PSA: 12.89000
• Refractive Index: 1.629
• Boiling Point: 92°C/14mmHg(lit.)
• Melting Point: 53.0 to 56.0 deg-C
• Flash Point: Fahrenheit: 222.8 ° f < br / > Celsius: 106 ° C < br / >
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Density: 1.9668 (estimate)

3-Iodopyridine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36-S45-S36/37/39
• Risk Phrases：R23/24/25; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8 °C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT, LIGHT SENSITIVE

3-Iodopyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%